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Compound of Interest

Compound Name:
1,8-(Bismaleamic

Acid)triethyleneglycol

CAS No.: 125008-83-5

Cat. No.: B1140590

Get Quote

Triethylene glycol (TEG) is a viscous, colorless, and odorless liquid with the chemical formula

HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH[1]. While a valuable compound in its own right for industrial

applications, its true potential in the biomedical and pharmaceutical fields is unlocked through

its derivatives. By functionalizing one or both of its terminal hydroxyl groups, a vast library of

molecules with tailored physicochemical properties can be created. These derivatives are

finding increasing use as flexible linkers in novel drug modalities, as excipients in formulations,

and as key building blocks in chemical synthesis[2][3].

The core of TEG's utility lies in its unique combination of hydrophilicity, biocompatibility, and

conformational flexibility. The process of covalently attaching a polyethylene glycol (PEG) chain

to a molecule, known as "PEGylation," is a well-established strategy to improve the

pharmacokinetic properties of therapeutic proteins and peptides[4]. TEG and its short-chain

oligomers can be considered the fundamental units of PEG, and their incorporation into small

molecules—a process sometimes referred to as "TEGylation"—can confer similar advantages

on a smaller scale[5]. This guide will provide an in-depth exploration of the basic characteristics

of TEG derivatives, from their fundamental properties and synthesis to their applications in

modern drug development.
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Core Physicochemical Properties of TEG
Derivatives
The intrinsic properties of the TEG backbone are central to the functionality of its derivatives.

TEG is highly hygroscopic, meaning it readily absorbs moisture from the environment, a

property that is retained to varying degrees in its derivatives[2][6]. It is completely miscible with

water and a wide range of organic solvents, making it a versatile component in diverse

chemical environments[1].

Derivatization of the terminal hydroxyl groups allows for the fine-tuning of these properties. For

instance, converting the hydroxyls to ether or ester functionalities can modulate the molecule's

polarity, solubility, and boiling point. The flexibility of the ethylene oxide chain is another key

feature, allowing TEG-containing molecules to adopt various conformations, which is

particularly important when used as linkers to connect two other molecular entities[7].

Below is a diagram illustrating the general structure of a TEG derivative, where 'R' and 'R''

represent functional groups that can be the same or different.

Caption: General structure of a bifunctional TEG derivative.

Comparative Data of TEG and Common Derivatives
The following table summarizes key physicochemical data for triethylene glycol and some of its

common derivatives, providing a basis for selecting the appropriate compound for a given

application.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.alphachem.biz/triethylene-glycol/
https://www.amipetro.com/post/triethylene-glycol-a-comprehensive-guide-to-its-properties-uses-and-benefits
https://en.wikipedia.org/wiki/Triethylene_glycol
https://pdf.benchchem.com/50/Triethylene_Glycol_Monododecyl_Ether_A_Core_Component_in_Modern_Drug_Development.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Molecular
Formula

Molar Mass
( g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL)

Triethylene

Glycol (TEG)
C₆H₁₄O₄ 150.17 285 -7 1.126

Triethylene

Glycol

Monomethyl

Ether

C₇H₁₆O₄ 164.20 249 -46 1.049

Triethylene

Glycol

Dimethyl

Ether

C₈H₁₈O₄ 178.23 216 -44 0.986

Triethylene

Glycol

Monododecyl

Ether

C₁₈H₃₈O₄ 318.50 370-390 15-18 0.954

Triethylene

Glycol

Ditosylate

C₂₀H₂₆O₈S₂ 458.55 Decomposes 81-83 N/A

Note: Data compiled from various sources. Exact values may vary depending on the specific

isomer and purity.

Synthesis and Functionalization Strategies
Commercially, triethylene glycol is produced as a by-product of ethylene glycol synthesis,

where the reaction between ethylene oxide and water is controlled to favor the formation of

higher-order glycols[8]. For laboratory and pharmaceutical applications, the key is the selective

functionalization of the terminal hydroxyl groups. The hydroxyl groups of TEG undergo typical

alcohol reactions, allowing for their conversion into a wide array of functional groups, including

ethers, esters, halides, and tosylates[9].

A common strategy for creating bifunctional TEG derivatives, where the two ends have different

functionalities, involves a protection-deprotection sequence. One hydroxyl group is protected
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with a suitable protecting group (e.g., a silyl ether), the other hydroxyl group is then

functionalized, followed by the deprotection of the first group, which can then be reacted to

introduce a second, different functional group.

Experimental Protocol: Synthesis of Triethylene Glycol
Bistosylate
This protocol describes the synthesis of triethylene glycol bistosylate, a common intermediate

used to introduce the TEG linker into other molecules, as the tosylate group is an excellent

leaving group for nucleophilic substitution reactions. This method is adapted from literature

procedures[10][11].

Materials:

Triethylene glycol (1 equivalent)

p-Toluenesulfonyl chloride (TsCl) (2.2 equivalents)

Potassium hydroxide (KOH) (4 equivalents)

Tetrahydrofuran (THF)

Dichloromethane (DCM)

Deionized water

Ice

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath,

dissolve triethylene glycol (1 equivalent) in THF.

In a separate beaker, prepare a solution of KOH (4 equivalents) in deionized water.

Slowly add the aqueous KOH solution to the stirred TEG solution in the ice bath.

Prepare a solution of p-toluenesulfonyl chloride (2.2 equivalents) in THF.
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Add the TsCl solution dropwise to the reaction mixture over a period of approximately 2

hours, maintaining the temperature below 10°C.

After the addition is complete, allow the reaction to stir vigorously for an additional 5 hours at

room temperature.

Quench the reaction by pouring the mixture into a beaker containing ice water.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane (2 x

35 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure to yield the crude

product.

The crude product can be further purified by recrystallization from a suitable solvent system

(e.g., hexanes/DCM) to yield pure triethylene glycol bistosylate as a white solid[12].

Validation: The structure and purity of the synthesized compound should be confirmed using

analytical techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy, and its melting point

should be determined[10][11].
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Caption: A typical workflow for the synthesis and purification of a TEG derivative.
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Applications in Drug Development and Research
The unique properties of TEG derivatives make them highly valuable in the pharmaceutical

sciences. They are used as solvents and viscosity enhancers in liquid formulations and can

improve the solubility and bioavailability of active pharmaceutical ingredients (APIs)[2][13].

TEG Derivatives as Linkers in PROTACs
One of the most exciting applications of TEG derivatives is as linkers in Proteolysis Targeting

Chimeras (PROTACs). PROTACs are heterobifunctional molecules that simultaneously bind to

a target protein of interest and an E3 ubiquitin ligase, leading to the ubiquitination and

subsequent degradation of the target protein[7]. The linker connecting the two binding moieties

is a critical component of a PROTAC's design, and TEG derivatives are often employed for this

purpose due to their optimal length, flexibility, and solubility-enhancing properties[7].
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Caption: Mechanism of action for a PROTAC utilizing a TEG-based linker.

Experimental Protocol: Assessing Protein Degradation
by Western Blot
This protocol provides a general workflow to determine if a TEG-based PROTAC is effective at

degrading its target protein.

Materials:

Cell line expressing the protein of interest (POI)

PROTAC compound with a TEG linker

Vehicle control (e.g., DMSO)

Cell lysis buffer

Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels and running buffer

Transfer buffer and membrane (e.g., PVDF)

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibody against the POI

Primary antibody against a loading control (e.g., GAPDH, β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:
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Cell Treatment: Seed cells in a multi-well plate and allow them to adhere overnight. Treat the

cells with varying concentrations of the PROTAC and a vehicle control for a specified time

(e.g., 24 hours).

Cell Lysis: Wash the cells with cold PBS and lyse them using an appropriate lysis buffer

containing protease inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay to ensure equal loading.

SDS-PAGE: Normalize the protein amounts for all samples and separate the proteins by size

using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Western Blotting: Transfer the separated proteins from the gel to a PVDF membrane.

Immunoblotting:

Block the membrane to prevent non-specific antibody binding.

Incubate the membrane with the primary antibody specific to the POI.

Wash the membrane and then incubate with the appropriate HRP-conjugated secondary

antibody.

Repeat the process for the loading control antibody.

Detection: Apply a chemiluminescent substrate to the membrane and visualize the protein

bands using an imaging system.

Analysis: A reduction in the band intensity corresponding to the target protein in the

PROTAC-treated samples compared to the vehicle control indicates successful protein

degradation[7].

Therapeutic Potential of TEG Derivatives
Recent studies have also begun to explore the intrinsic therapeutic properties of certain TEG

derivatives. For example, some derivatives have been shown to possess anticancer and anti-

metastasis activities, potentially by inhibiting signaling pathways involved in cell migration and
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angiogenesis[14]. While this research is still in its early stages, it highlights the expanding role

of TEG-based molecules beyond their use as simple linkers or excipients.

Safety, Handling, and Storage
Triethylene glycol itself is considered to have low toxicity. It is virtually nontoxic after a single

ingestion or skin contact[15][16]. However, as with any chemical, it should be handled in

accordance with good industrial hygiene and safety practices[16][17].

Precautions for Safe Handling:

Ventilation: Ensure adequate ventilation in the work area[15].

Personal Protective Equipment (PPE): Wear safety glasses with side shields and protective

gloves (e.g., nitrile rubber)[15][17]. A lab coat is also recommended.

Hygiene: Wash hands thoroughly after handling[15].

Spills: For small spills, dilute with water and mop up, or absorb with an inert dry material and

place in a suitable disposal container[18].

Storage:

Store in tightly closed containers in a cool, dry, and well-ventilated place[17][18].

TEG is hygroscopic, so it's important to protect it from atmospheric moisture[17].

It is incompatible with strong oxidizing agents[19].

It is crucial to note that the toxicological properties of TEG derivatives can be significantly

different from the parent compound. Always consult the specific Safety Data Sheet (SDS) for

any derivative before use.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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